Cas no 476431-51-3 (N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide)

• Product Name: N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide
• CAS No: 476431-51-3
• MF: C₂₄H₂₁FN₄O₂S
• MW: 448.512547254562
• CID: 6354000
• PubChem ID: 4251185
• Update Time: 2025-10-29

N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide
• N-[[5-[(4-fluorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• 476431-51-3
• N-[(5-{[(4-fluorophenyl)methyl]sulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
• AKOS024580144
• N-((5-((4-fluorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• F0528-0094

• Inchi： 1S/C24H21FN4O2S/c1-31-21-13-9-18(10-14-21)23(30)26-15-22-27-28-24(29(22)20-5-3-2-4-6-20)32-16-17-7-11-19(25)12-8-17/h2-14H,15-16H2,1H3,(H,26,30)
• InChI Key： OOUIQJGSFRNDJZ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NN=C(CNC(C2C=CC(=CC=2)OC)=O)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 448.13692526g/mol
• Monoisotopic Mass: 448.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide

Introduction to N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide and Its Significance in Modern Chemical Biology

N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide, a compound with the CAS number 476431-51-3, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its complex aromatic and heterocyclic framework, has garnered significant attention due to its potential pharmacological applications. The compound's unique chemical composition, featuring a triazole core and a fluorophenylmethylsulfanyl substituent, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The triazole ring is a well-documented scaffold in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability. In particular, the 1,2,4-triazole moiety has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. The presence of a fluorine atom in the aromatic ring further modulates the electronic properties of the molecule, potentially influencing its bioactivity. This modification is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve lipophilicity, metabolic stability, and receptor binding affinity.

The methylsulfanyl group attached to the triazole ring adds another layer of complexity to the molecule. Sulfur-containing heterocycles are known for their diverse biological activities, including enzyme inhibition and modulation of signaling pathways. The combination of these structural elements suggests that N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide may exhibit multiple pharmacological effects simultaneously. This multifunctionality is highly desirable in modern drug design, where targeting multiple pathways can lead to more effective and less toxic therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The structure-activity relationship (SAR) of N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide has been meticulously analyzed using these tools. Studies indicate that subtle modifications around the triazole core can significantly alter its binding properties to biological targets. For instance, computational simulations have suggested that this compound may interact with enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.

In addition to its theoretical promise, experimental studies have begun to validate the biological relevance of N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide. In vitro assays have demonstrated its ability to inhibit certain kinases associated with cancer cell proliferation. The methoxybenzamide moiety is particularly interesting in this context, as benzamide derivatives are known for their role in modulating immune responses and cell signaling. The synergistic effect of the triazole ring and the methoxybenzamide group may contribute to the compound's observed anti-proliferative activity.

The synthesis of N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the triazole ring and Friedel-Crafts acylation for introducing the methoxybenzamide group. Advanced synthetic methodologies have been employed to optimize yield and purity. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the triazole core efficiently. These advancements in synthetic chemistry have made it feasible to produce larger quantities of the compound for further biological testing.

The pharmacokinetic properties of N-(5-{(4-fluorophenyl)methylsulfanyl}-4-phenyl-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide are also under investigation. Understanding how a molecule is absorbed、distributed、metabolized，and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits moderate solubility in water and lipids，indicating potential oral bioavailability。Further studies are needed to fully characterize its pharmacokinetic behavior，including identification of any metabolic pathways or potential drug-drug interactions。

The potential therapeutic applications of N-(5-{(4-fluorophenyl)methylsulfanyl}-4 phenyl - 41 , 24 - tri az ol - 3 - yl ) m eth y l - 44 m eth oxy b en z am ide are broad . Given its structural features， it may be explored for treating conditions such as cancer、inflammation、and neurodegenerative diseases . For instance ， research has shown that triazole derivatives can modulate microtubule dynamics ， which could be beneficial in developing anti-cancer therapies . Additionally ， sulfur-containing compounds have shown promise in treating neuroinflammatory disorders by inhibiting inflammatory cytokines . p > < p > As research continues ， collaborations between chemists ， biologists ， and clinicians will be essential in translating laboratory findings into clinical applications . The development of novel drug candidates like N-(5-{( 44 fl u or o p hen y l ) m eth y lm eth ylsulfany l } - 44 phen y l - 44 H - 11 ,24 - tri az ol - 31 , ) m eth y l - 44 m eth oxy b en z am ide will rely on interdisciplinary approaches that integrate computational modeling、high-throughput screening，and preclinical testing . p > < p > In conclusion ， N-(5-{(44 fluoro phen yl ) m eth ylm eth ylsulfany l } - 44 phen y l - 44 H - 11 ,24 - tri az ol - 31 , ) m eth y l - 44 m eth oxy b en z am ide ( CAS no .47643l -51-l ) is a structurally complex compo und with significant pharmacological potential . Its unique combination of functional groups ， including a triazole core、a fluoro phen yl methyl sulfany l substituent，and a meth oxy ben z am ide moiety，makes it an intriguing subject for further study . With continued research into its biological activity、pharmacokinetics，and therapeutic applications，this compound holds promise as a valuable addition to the pharmaceutical arsenal . p >